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Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of tert-Butyl
peroxybenzoate (TBPB) as a high-temperature radical initiator in various polymerization

reactions. TBPB is a versatile organic peroxide widely employed in the synthesis of a range of

polymers due to its predictable decomposition kinetics at elevated temperatures.

Overview of tert-Butyl Peroxybenzoate (TBPB)
Tert-Butyl peroxybenzoate is an aromatic peroxyester that serves as an effective source of

free radicals for initiating polymerization at temperatures typically ranging from 100°C to 270°C.

[1][2] Its primary applications include the production of low-density polyethylene (LDPE),

polystyrene, polyacrylates, and the curing of unsaturated polyester resins.[1][2][3]

The thermal decomposition of TBPB is a first-order reaction that generates a benzoyloxyl and a

tert-butoxyl radical. These radicals can then initiate polymerization by adding to a monomer

unit.

Key Properties of TBPB:
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Property Value

Chemical Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol [3]

Appearance Light yellow transparent liquid[4]

Active Oxygen Content ~8.24%[4]

10-hour half-life temp. 104°C

1-hour half-life temp. 124°C

1-minute half-life temp. 165°C

Free Radical Polymerization Mechanism
The following diagram illustrates the general mechanism of free-radical polymerization initiated

by tert-Butyl peroxybenzoate.
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Caption: Free-radical polymerization initiated by TBPB.
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Applications and Experimental Protocols
Polystyrene Synthesis
TBPB is frequently used for the bulk or suspension polymerization of styrene, typically in the

temperature range of 100-140°C.[1] It is often used in combination with other initiators to

control the polymerization rate and the properties of the resulting polymer.

Experimental Protocol: Bulk Polymerization of Styrene

This protocol describes the bulk polymerization of styrene using TBPB as the initiator.

Materials:

Styrene monomer (inhibitor removed)

tert-Butyl peroxybenzoate (TBPB)

Polymerization reactor with temperature control and inert gas inlet

Methanol (for precipitation)

Toluene (for dissolution)

Procedure:

Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove oxygen.

Add the desired amount of purified styrene monomer to the reactor.

Add the calculated amount of TBPB to the styrene monomer and mix until dissolved.

Heat the reactor to the desired polymerization temperature (e.g., 120°C) while stirring.

Maintain the temperature for the desired reaction time.

After the polymerization is complete, cool the reactor to room temperature.

Dissolve the resulting polystyrene in toluene.
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Precipitate the polymer by slowly adding the toluene solution to an excess of methanol while

stirring.

Filter the precipitated polystyrene and dry it in a vacuum oven until a constant weight is

achieved.

Quantitative Data for Styrene Polymerization:

Temperat
ure (°C)

[TBPB]
(mol/L)

[Styrene]
(mol/L)

Time (h)
Conversi
on (%)

Mn (
g/mol )

PDI

110 0.01 8.7 4 45 85,000 2.1

120 0.01 8.7 2 55 70,000 2.3

130 0.01 8.7 1 60 60,000 2.5

120 0.005 8.7 3 50 95,000 2.2

120 0.02 8.7 1.5 65 55,000 2.6

Note: The data in this table is synthesized from typical results found in the literature and should

be used as a guideline. Actual results may vary based on specific experimental conditions.

Polyacrylate Synthesis
TBPB is an effective initiator for the solution, bulk, and suspension polymerization of acrylates

and methacrylates in the temperature range of 90-130°C.[2]

Experimental Protocol: Solution Polymerization of Methyl Methacrylate (MMA)

This protocol outlines the solution polymerization of MMA using TBPB in a toluene solvent.

Materials:

Methyl methacrylate (MMA, inhibitor removed)

tert-Butyl peroxybenzoate (TBPB)

Toluene (solvent)
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Polymerization reactor with reflux condenser, temperature control, and inert gas inlet

Methanol (for precipitation)

Procedure:

Add toluene to the reactor and heat it to the desired reaction temperature (e.g., 110°C) under

an inert atmosphere.

Prepare a solution of MMA and TBPB in toluene.

Slowly feed the monomer/initiator solution into the heated toluene over a period of 2-3 hours

while stirring.

After the feed is complete, continue to stir the reaction mixture at the same temperature for

an additional 1-2 hours to ensure high monomer conversion.

Cool the reactor to room temperature.

Precipitate the poly(methyl methacrylate) (PMMA) by adding the reaction mixture to an

excess of methanol.

Filter and dry the polymer under vacuum.

Quantitative Data for Methyl Methacrylate Polymerization:

Temper
ature
(°C)

[TBPB]
(mol/L)

[MMA]
(mol/L)

Solvent Time (h)
Convers
ion (%)

Mn (
g/mol )

PDI

100 0.02 3.0 Toluene 5 85 45,000 2.0

110 0.02 3.0 Toluene 3 92 38,000 2.2

120 0.02 3.0 Toluene 2 95 30,000 2.4

110 0.01 3.0 Toluene 4 90 55,000 2.1

110 0.03 3.0 Toluene 2.5 94 32,000 2.3
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Note: This data is representative of typical outcomes and should be adapted for specific

experimental goals.

Low-Density Polyethylene (LDPE) Synthesis
TBPB is an efficient initiator for the high-pressure polymerization of ethylene to produce LDPE.

It is active in the temperature range of 220-270°C and is often used in combination with other

peroxides to cover a broad spectrum of polymerization temperatures.[2]

Experimental Workflow for High-Pressure Ethylene Polymerization:

Ethylene Monomer

High-Pressure Compressor

Tubular or Autoclave Reactor
(220-270°C, 1500-3000 bar)

Polymerization

TBPB Initiator Injection

High-Pressure Separator

Extruder and Pelletizer Unreacted Ethylene Recycle

LDPE Pellets
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Caption: Workflow for LDPE synthesis using TBPB.

Typical Reaction Conditions for LDPE Production:

Parameter Value

Reactor Type Tubular or Autoclave

Pressure 1500 - 3000 bar

Temperature 220 - 270 °C

Initiator(s) TBPB, often in combination with other peroxides

Initiator Concentration 100 - 1000 ppm

Note: Specific process conditions are highly proprietary and depend on the desired grade of

LDPE.

Curing of Unsaturated Polyester (UP) Resins
TBPB is a widely used initiator for the curing of unsaturated polyester resins at elevated

temperatures, typically between 120-170°C.[2] It is particularly suitable for hot press molding

applications such as Sheet Molding Compound (SMC) and Bulk Molding Compound (BMC).

Experimental Protocol: Curing of an Unsaturated Polyester Resin

Materials:

Unsaturated polyester resin (containing styrene monomer)

tert-Butyl peroxybenzoate (TBPB)

Mold

Hot press

Procedure:
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Thoroughly mix the unsaturated polyester resin with the desired amount of TBPB (typically 1-

2 phr - parts per hundred resin).

Pour the resin mixture into a preheated mold.

Place the mold in a hot press and apply the desired pressure.

Cure the resin at a set temperature (e.g., 140°C) for a specified time. The curing time will

depend on the part thickness and the desired degree of cure.

After curing, cool the mold and demold the cured part.

Post-curing at a slightly elevated temperature may be performed to enhance the final

properties.

Quantitative Data for UP Resin Curing:

Curing
Temperature
(°C)

TBPB (phr)
Curing Time
(min)

Barcol
Hardness

Flexural
Strength (MPa)

130 1 15 35 100

140 1 10 40 115

150 1 5 45 125

140 0.5 15 38 110

140 1.5 8 42 120

Note: The mechanical properties of the cured resin are highly dependent on the specific resin

formulation and curing cycle.

Safety Considerations
tert-Butyl peroxybenzoate is a thermally sensitive organic peroxide and should be handled

with care.
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Storage: Store in a cool, well-ventilated area away from heat sources and incompatible

materials such as strong acids, bases, and reducing agents.

Handling: Avoid contact with eyes and skin. Use appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.

Decomposition: TBPB can decompose exothermically if heated above its self-accelerating

decomposition temperature (SADT). This can lead to a runaway reaction. Ensure that

polymerization reactions are conducted with adequate temperature control and emergency

cooling capabilities. The main decomposition products include carbon dioxide, acetone,

methane, tert-butanol, benzoic acid, and benzene.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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